Cas no 1805212-40-1 (Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate)

Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure incorporates both difluoromethyl and fluoro substituents, enhancing its reactivity and potential as a versatile intermediate. The presence of the amino and ester functional groups allows for further derivatization, making it valuable in the synthesis of bioactive compounds. The difluoromethyl group contributes to metabolic stability, while the fluorine atoms improve lipophilicity and binding affinity. This compound is particularly useful in the development of novel heterocyclic frameworks for medicinal chemistry applications. High purity and consistent quality ensure reliable performance in synthetic workflows.

Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate structure

1805212-40-1 structure

Product Name:Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate

CAS No:1805212-40-1

MF:C₉H₉F₃N₂O₂

MW:234.175172567368

CID:4853947

Update Time:2025-06-30

Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate
- Inchi： 1S/C9H9F3N2O2/c1-16-6(15)2-5-7(9(11)12)8(13)4(10)3-14-5/h3,9H,2H2,1H3,(H2,13,14)
- InChI Key： DQMHPTPUCBAEKQ-UHFFFAOYSA-N
- SMILES： FC(C1=C(C(=CN=C1CC(=O)OC)F)N)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: 0.7
Topological Polar Surface Area: 65.2

Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029068976-1g	Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate	1805212-40-1	97%	1g	$1,564.50	2022-04-01

Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate Related Literature

1. Evolution of cellulose into flexible conductive green electronics: a smart strategy to fabricate sustainable electrodes for supercapacitors

Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
2. Fate of nitrogen-15 in the subsequent growing season of greenhouse tomato plants (Lycopersicon esculentum Mill) as influenced by alternate partial root-zone irrigation

Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
3. Excellent kinetics of single-phase Gd-doped ceria fuel electrodes in solid oxide cells†

Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
4. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Additional information on Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate

Recent Advances in the Study of Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate (CAS: 1805212-40-1)

Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate (CAS: 1805212-40-1) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of targeting specific enzymatic pathways and disease mechanisms.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate, highlighting its role as a key intermediate in the production of novel kinase inhibitors. The study demonstrated that the compound's unique fluorination pattern enhances its binding affinity to target proteins, making it a promising candidate for further optimization in drug design.

In another recent investigation, researchers evaluated the compound's pharmacokinetic properties, revealing favorable metabolic stability and bioavailability in preclinical models. These findings suggest that Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate could serve as a scaffold for developing orally active therapeutics, particularly for oncology and inflammatory diseases.

Further research has also explored the compound's mechanism of action, with evidence pointing to its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against certain cancer cell lines, with IC50 values in the nanomolar range.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing studies are investigating structural modifications to enhance its therapeutic index, as well as its potential for combination therapies with existing drugs.

In summary, Methyl 4-amino-3-(difluoromethyl)-5-fluoropyridine-2-acetate (CAS: 1805212-40-1) represents a versatile and pharmacologically active molecule with significant potential in drug development. Continued research into its applications and optimization will likely yield valuable insights for the chemical biology and pharmaceutical industries.